Cas no 104012-37-5 (Tussilagone)

Tussilagone is a bioactive sesquiterpenoid compound primarily derived from Tussilago farfara (coltsfoot). It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and antitussive effects, making it a subject of interest in respiratory and immunological research. Structurally characterized by its unique furan ring and isovaleroyl moiety, tussilagone demonstrates potential in modulating inflammatory pathways, such as NF-κB inhibition. Its low toxicity profile and natural origin further support its applicability in therapeutic development. Research suggests efficacy in mitigating airway hyperresponsiveness and oxidative stress, highlighting its relevance for pulmonary and cardiovascular studies. Analytical methods like HPLC and LC-MS ensure precise quantification for standardized applications.

Tussilagone structure

Product Name:Tussilagone

CAS No:104012-37-5

MF:C₂₃H₃₄O₅

MW:390.513067722321

CID:142795

PubChem ID:13919185

Update Time:2025-10-15

Tussilagone Chemical and Physical Properties

Names and Identifiers

- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-
- [(1R,3aR,5R,7S,7aS)-1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene...
- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-ind
- Tussilagone
- L 652469
- Tussilagone, 98%, from Farfarae Flos
- [(1R,5R,7S)-1-(1-Acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-
- [(1S,3Ar,5R,7S,7aS)-1-[(1R)-1-acetyloxyethyl]-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- [1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- L-652469
- HY-N1388
- DTXSID801318139
- 2-PENTENOIC ACID, 3-METHYL-, 1-(1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (1S-(1.ALPHA.(S*),3A.BETA.,5.BETA.(E),7.ALPHA.,7A.ALPHA.))-
- 2-PENTENOIC ACID, 3-METHYL-, (1S,3AR,5R,7S,7AS)-1-((1R)-1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (2E)-
- AC-34378
- Q27271803
- CS-0016808
- AKOS040759061
- 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1-alpha(S*),3a-beta,5-beta(E),7-alpha,7a-alpha))-
- 104012-37-5
- 95N0GBB2SX
- CCG-268534
- (7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
- 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1alpha(S*),3abeta,5beta(E),7alpha,7aalpha))-
- UNII-95N0GBB2SX
- oplopanone, (7R,14R)-14-acetoxy-7-((2E)-3'-methylpent-2'-enoyloxy)-
- S9180
- MS-26511
- 1ST159651
- Tussilagone(7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
- DA-68420
- MDL： MFCD01709134
- Inchi： 1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+/t15-,17+,18+,20-,22+,23+/m1/s1
- InChI Key： CFUPNMDNSQIWBB-UUVDBSHOSA-N
- SMILES： O(C(/C=C(\C)/CC)=O)[C@H]1C(=C)[C@@H]2CC([C@H]([C@@H](C)OC(C)=O)[C@H]2[C@H](C(C)C)C1)=O

Computed Properties

Exact Mass: 390.24100
Monoisotopic Mass: 390.24062418 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 675
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
Molecular Weight: 390.5
XLogP3: 4.1
Topological Polar Surface Area: 69.7

Experimental Properties

Color/Form: Powder
Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 100-101°C
Boiling Point: 471.3±35.0 °C at 760 mmHg
Flash Point: 200.7±26.0 °C
Refractive Index: 1.501
Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
PSA: 69.67000
LogP: 4.25960
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tussilagone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： 24/25
Storage Condition：Store at 4 ° C, -4 ° C is better

Tussilagone Pricemore >>

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MedChemExpress	HY-N1388-5mg	Tussilagone	104012-37-5	99.46%	5mg	￥1380	2024-07-19
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MedChemExpress	HY-N1388-20mg	Tussilagone	104012-37-5	99.46%	20mg	￥4000	2024-07-19
S e l l e c k ZHONG GUO	S9180-1mg	Tussilagone	104012-37-5	99.59%	1mg	¥1286.2	2023-09-15
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